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Compound of Interest

Compound Name: Fluorescein O-methacrylate

Cat. No.: B1598631

In-depth Technical Guide: Fluorescein O-
methacrylate

This guide provides core technical data on Fluorescein O-methacrylate, a fluorescent
monomer widely utilized by researchers, scientists, and drug development professionals. Its pH
sensitivity and biocompatibility make it a valuable tool in the development of novel diagnostic
and imaging agents.

Physicochemical Properties

Fluorescein O-methacrylate is a derivative of the highly fluorescent dye, fluorescein, and
contains a methacrylate group, which allows it to be incorporated into polymers. This key
feature enables the creation of fluorescent materials for a variety of applications.

Below is a summary of its fundamental molecular and physical properties.
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Property Value Source
Molecular Formula C24H1606 [L1121[31[4115]
Molecular Weight 400.38 g/mol [21[3]1[41[5]
Alternate Molecular Weight 400.4 g/mol [1]

CAS Number 480439-15-4 [11[3114]
Appearance Solid [6]

Melting Point 227-232 °C [5]1[6]
Excitation Maximum (Amax) 490 nm [21[7]
Emission Maximum 520 nm [2][7]

Experimental Workflow: Polymerization

The presence of the methacrylate group allows for the straightforward incorporation of
Fluorescein O-methacrylate into polymer chains via polymerization reactions. This is a
fundamental experimental procedure for creating fluorescently labeled materials. A generalized
workflow for such a process is outlined below.
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Preparation

Assemble Reagents:
- Fluorescein O-methacrylate
- Monomer(s)
- Initiator
- Solvent
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Dissolve reagents
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Initiate Polymerization
(e.g., heat or UV light)

:

Polymerization
Reaction

Purification

Precipitate polymer
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Wash to remove
unreacted monomer
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Dry final polymer
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A generalized workflow for the synthesis of a fluorescent polymer.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1598631?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1598631?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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